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Compound of Interest

Compound Name:
2-(4-Benzhydrylpiperazin-1-

yl)ethanol

Cat. No.: B180287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-(4-
Benzhydrylpiperazin-1-yl)ethanol in a laboratory setting. Due to a lack of comprehensive

safety data for this specific compound, a cautious approach based on handling chemicals of

unknown toxicity is strongly recommended. Users are advised to conduct a thorough risk

assessment before beginning any work.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-(4-Benzhydrylpiperazin-1-
yl)ethanol is provided below. The absence of specific hazard classifications necessitates

treating this compound with a high degree of caution.
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Property Value

CAS Number 10527-64-7

Molecular Formula C₁₉H₂₄N₂O

Molecular Weight 296.41 g/mol

Boiling Point 180 °C (at 0.01 Torr)[1][2]

Density 1.115 ± 0.06 g/cm³ (Predicted)[1]

Hazard Codes Not available[1]

Personal Protective Equipment (PPE)
Given the lack of specific toxicity data, a comprehensive PPE strategy is crucial to minimize

exposure. The following recommendations are based on general best practices for handling

research chemicals.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Personal Protective Equipment:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield to protect

against splashes.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Lab Coat: A standard laboratory coat should be worn, fully buttoned.

Additional Protection: For larger quantities or procedures with a higher risk of splashing,

consider a chemical-resistant apron and arm sleeves.
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Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator may be necessary. The appropriate type of respirator will

depend on the potential concentration and should be selected based on a formal risk

assessment.

Operational Plan: Handling and Storage
Handling:

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of any dusts or vapors.

Use only in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials (e.g., strong oxidizing agents).

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[3][4][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5][6]

Disposal Plan
Waste Disposal:

Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations.

Do not allow the chemical to enter drains or waterways.

Contaminated materials (e.g., gloves, lab coats, absorbent materials) should be collected in

a designated hazardous waste container and disposed of appropriately.

Emergency Procedures: Chemical Spill
The following workflow outlines the immediate steps to be taken in the event of a chemical spill.
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Immediate Actions Containment & Cleanup Final Steps

Alert others in the area Evacuate the immediate area
if the spill is large or volatile

If necessary
Assess the spill

(size, location, substance) Don appropriate PPE Contain the spill
with absorbent material

Neutralize if applicable
(consult SDS or safety officer)

Collect absorbed material
into a labeled waste container Decontaminate the spill area Dispose of waste

according to regulations
Report the incident

to the appropriate personnel

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disclaimer: This information is intended as a guide for trained professionals and is based on

general laboratory safety principles. A comprehensive Safety Data Sheet (SDS) for 2-(4-
Benzhydrylpiperazin-1-yl)ethanol was not available in the public domain at the time of this

writing. The user is solely responsible for conducting a thorough risk assessment and

implementing appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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